Cas no 89614-31-3 (N-Methyl-3-(methyl(nitroso)amino)propanamide)

• Product Name: N-Methyl-3-(methyl(nitroso)amino)propanamide
• CAS No: 89614-31-3
• MF: C₅H₁₁N₃O₂
• MW: 145.159740686417
• CID: 594734
• PubChem ID: 14693917
• Update Time: 2025-06-11

N-Methyl-3-(methyl(nitroso)amino)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-methyl-3-(methylnitrosoamino)-
• N-methyl-3-[methyl(nitroso)amino]propanamide
• N-Methyl-3-(methylnitrosoamino)propionamide
• SCHEMBL9657797
• N-Methyl-3-(methyl(nitroso)amino)propanamide
• Q27286880
• 89614-31-3
• Q19S9HBD06
• DTXSID90563098
• UNII-Q19S9HBD06

• Inchi： 1S/C5H11N3O2/c1-6-5(9)3-4-8(2)7-10/h3-4H2,1-2H3,(H,6,9)
• InChI Key： ZPEWMGMTNJODRY-UHFFFAOYSA-N
• SMILES： O=C(CCN(C)N=O)NC

Computed Properties

• Exact Mass: 145.085126602g/mol
• Monoisotopic Mass: 145.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.8Ų

Additional information on N-Methyl-3-(methyl(nitroso)amino)propanamide

N-Methyl-3-(methyl(nitroso)amino)propanamide: An Overview of a Promising Compound (CAS No. 89614-31-3)

N-Methyl-3-(methyl(nitroso)amino)propanamide, also known by its CAS number 89614-31-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a nitroso group and an amide functional group, making it a versatile candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical formula of N-Methyl-3-(methyl(nitroso)amino)propanamide is C6H12N4O2, and its molecular weight is approximately 168.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in a wide range of experimental conditions and formulations.

One of the key areas of interest for N-Methyl-3-(methyl(nitroso)amino)propanamide is its potential as a nitric oxide (NO) donor. Nitric oxide is a critical signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune function. The ability of this compound to release NO has been studied extensively in both in vitro and in vivo models. Recent research has shown that N-Methyl-3-(methyl(nitroso)amino)propanamide can effectively release NO under physiological conditions, making it a promising candidate for the treatment of cardiovascular diseases and other conditions where NO signaling plays a crucial role.

In addition to its NO-donating properties, N-Methyl-3-(methyl(nitroso)amino)propanamide has also been investigated for its potential anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Studies have demonstrated that N-Methyl-3-(methyl(nitroso)amino)propanamide can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic properties of N-Methyl-3-(methyl(nitroso)amino)propanamide have also been studied to understand its behavior in biological systems. Research has shown that the compound is rapidly absorbed following oral administration and has a relatively short half-life, which may require multiple dosing regimens for sustained therapeutic effects. However, its high bioavailability and low toxicity profile make it an attractive candidate for further development.

In the context of drug discovery, N-Methyl-3-(methyl(nitroso)amino)propanamide has been used as a lead compound for the design of more potent and selective analogs. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, providing valuable insights for the rational design of improved derivatives. For example, modifications to the amide group or the introduction of additional functional groups have been shown to enhance the compound's potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Methyl-3-(methyl(nitroso)amino)propanamide in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

Beyond its pharmaceutical applications, N-Methyl-3-(methyl(nitroso)amino)propanamide has also found use in other areas such as materials science and environmental chemistry. Its ability to release NO under controlled conditions makes it an attractive candidate for the development of smart materials that can respond to environmental stimuli. Additionally, research into its environmental fate and impact has shown that it degrades rapidly under natural conditions, reducing concerns about long-term environmental persistence.

In conclusion, N-Methyl-3-(methyl(nitroso)amino)propanamide (CAS No. 89614-31-3) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological properties make it a valuable tool for advancing our understanding of nitric oxide signaling and developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an increasingly important role in both scientific inquiry and practical innovation.